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Compound of Interest

Compound Name: 2,2'-Thiodiacetamide
CAS No.: 14618-65-6
Cat. No.: B089321
Get Quote
. J

Senior Application Scientist Note: This guide provides essential safety and logistical information
for the handling of Thioacetamide. Initial searches for "2,2'-Thiodiacetamide" did not yield
specific safety data. The following information is for the closely related and commonly used
laboratory chemical, Thioacetamide (CAS No. 62-55-5). Due to the potential for significant
hazards, including carcinogenicity, it is imperative to handle this compound with the utmost
care, adhering to the principle of keeping exposure As Low As Reasonably Practicable
(ALARP).

Hazard Analysis: Understanding the Risks of
Thioacetamide

Thioacetamide is a white crystalline solid that is soluble in water and alcohol.[1] It is classified
as a hazardous substance with multiple health risks. A thorough understanding of these
hazards is the foundation for selecting appropriate Personal Protective Equipment (PPE).

Key Hazards:
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o Carcinogenicity: Thioacetamide is classified as a Category 1B carcinogen, meaning it may
cause cancer.[2][3][4][5] The International Agency for Research on Cancer (IARC) classifies
it as a Group 2B carcinogen, possibly carcinogenic to humans.[6] Many scientists believe
there is no safe level of exposure to a carcinogen.

o Acute Toxicity: It is harmful if swallowed (Acute Toxicity, Oral, Category 4).[2][3][4][7][8]

o Skin and Eye Irritation: Thioacetamide causes skin irritation (Category 2) and serious eye
irritation (Category 2).[1][2][3][4][7][8]

o Organ Toxicity: High or repeated exposure can cause liver damage, potentially leading to
death. Symptoms of exposure can include liver damage, fatigue, nausea, and eczema.[3]

e Aquatic Toxicity: It is harmful to aquatic life with long-lasting effects.[2][3][4][7]

Hazard Summary Table for Thioacetamide

Hazard

. Category GHS Statement Source(s)
Classification

H350: May cause
Carcinogenicity 1B (2131141051071
cancer

H302: Harmful if

Acute Toxicity (Oral) 4 [21[31[41[7]8]
swallowed

Skin H315: Causes skin

: - 2 N [21[31141[71[8]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o 2 N [21[3]141[71[8]

Damage/Irritation eye irritation
Hazardous to the H412: Harmful to
Aquatic Environment 3 aquatic life with long 2113114171
(Chronic) lasting effects

Personal Protective Equipment (PPE) Protocol

Given the significant health risks, a comprehensive PPE ensemble is mandatory when handling
Thioacetamide. The selection of PPE should always be based on a site-specific risk
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assessment.

Engineering Controls: The First Line of Defense

Before detailing PPE, it is crucial to emphasize that engineering controls are the primary
method for exposure reduction.

e Chemical Fume Hood: All work with Thioacetamide, including weighing and solution
preparation, must be conducted in a certified chemical fume hood to prevent inhalation of
dust or vapors.[6][9]

o Ventilation: Ensure the laboratory has adequate general ventilation.

o Designated Area: Establish a designated area for Thioacetamide work, clearly marked with
warning signs.

Step-by-Step PPE Selection and Use

a) Eye and Face Protection:
» Rationale: To prevent contact with the eyes, which can cause serious irritation.[2][3][4][7][8]

e Required PPE: Wear chemical safety goggles with side shields that conform to EN166 (EU)
or ANSI Z87.1 (US) standards.[4]

o Enhanced Protection: When there is a risk of splashing, a full face shield should be worn in
addition to safety goggles.

b) Skin and Body Protection:

o Rationale: Thioacetamide is a skin irritant and can be absorbed through the skin.[2][3][4][6]
[7][8] As a carcinogen, all skin contact must be avoided.

e Gloves:

o Wear chemically resistant gloves, such as nitrile rubber, tested according to EN 374.[4]
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[e]

Always check the manufacturer's glove selection guide for breakthrough time and
permeation data.

[e]

Use a two-glove system (double-gloving) for added protection, especially during tasks with
a higher risk of contamination.

[e]

Inspect gloves for any signs of degradation or punctures before use.

o

Change gloves immediately if they become contaminated.

o Laboratory Coat: A fully buttoned, long-sleeved laboratory coat is required.

o Enhanced Body Protection: For tasks involving larger quantities or a higher risk of spills, a
chemical-resistant apron or a full suit may be necessary.[4]

o Footwear: Closed-toe shoes are mandatory. For significant spill risks, chemical-resistant
boots are recommended.

c) Respiratory Protection:

o Rationale: To prevent inhalation of the solid particulate, which can cause respiratory tract
irritation and systemic toxicity.[8]

o Standard Use: When working within a certified chemical fume hood, respiratory protection is
generally not required.

e Outside of a Fume Hood (e.g., spill cleanup): A NIOSH-approved respirator with P100
(particulate) filters is required. For higher concentrations or in poorly ventilated areas, a self-
contained breathing apparatus (SCBA) may be necessary.[2]

 Fit Testing: All personnel required to wear respirators must be properly fit-tested and trained
in their use.

Operational Plan: Safe Handling from Receipt to
Disposal

A systematic approach to handling Thioacetamide is essential to minimize risk.
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Pre-Experiment Checklist:

 Verify the chemical fume hood is certified and functioning correctly.

e Ensure eyewash stations and safety showers are accessible and have been recently tested.

[6]
e Assemble all necessary PPE and inspect it for defects.

» Prepare a designated waste container for Thioacetamide-contaminated materials.

Step-by-Step Donning and Doffing of PPE
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Spill Management Protocol:

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
 |solate: Restrict access to the spill area.

e Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

e PPE: Don the appropriate PPE, including respiratory protection.
e Contain and Clean:

o For solid spills, carefully sweep up the material and place it in a sealed, labeled container
for hazardous waste. Avoid generating dust.[1]

o For liquid spills, use an inert absorbent material.
» Decontaminate: Wash the spill site thoroughly after material pickup is complete.[1]

e Dispose: All cleanup materials must be disposed of as hazardous waste.

Disposal Plan: A Cradle-to-Grave Responsibility

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

» Waste Segregation: All materials contaminated with Thioacetamide, including gloves, bench
paper, pipette tips, and empty containers, must be collected in a dedicated, sealed, and
clearly labeled hazardous waste container.

o Waste Disposal:

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[9]

o Disposal options may include incineration in a licensed facility or burial in a specifically
licensed landfill for chemical wastes.[10]
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o Do not dispose of Thioacetamide down the drain or in general waste.

Conclusion: A Culture of Safety

Handling Thioacetamide requires a meticulous and informed approach to safety. The potential
for severe, long-term health effects necessitates that all personnel are trained on its hazards
and the procedures outlined in this guide. By integrating robust engineering controls with the
consistent and correct use of personal protective equipment, researchers can create a safe
environment for groundbreaking work while ensuring their own well-being. Always remember to
obtain special instructions before use and to not handle the substance until all safety
precautions have been read and understood.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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